Cas no 186517-26-0 (2,3-Difluoro-6-trifluoromethylbenzamide)

2,3-Difluoro-6-trifluoromethylbenzamide is a fluorinated benzamide derivative characterized by its unique trifluoromethyl and difluoro substitution pattern on the aromatic ring. This structural configuration enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits high thermal and chemical stability due to the strong C-F bonds, ensuring robustness in various reaction conditions. Its fluorine-rich structure also improves lipophilicity, facilitating membrane permeability in bioactive applications. The presence of the benzamide moiety allows for further functionalization, enabling versatile derivatization for targeted molecular design. This compound is particularly useful in the development of fluorinated active ingredients, where its precise substitution pattern contributes to optimized binding affinity and metabolic resistance.

2,3-Difluoro-6-trifluoromethylbenzamide structure

186517-26-0 structure

Product Name:2,3-Difluoro-6-trifluoromethylbenzamide

CAS No:186517-26-0

MF:C₈H₄F₅NO

MW:225.115479469299

MDL:MFCD32667949

CID:3832633

PubChem ID:22010119

Update Time:2025-07-02

2,3-Difluoro-6-trifluoromethylbenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 2,3-difluoro-6-(trifluoromethyl)-
- 2,3-Difluoro-6-trifluoromethylbenzamide
- SCHEMBL7918733
- EN300-26623905
- cyflufenamid TP4
- Benzamide, 2,3-difluoro-6-(trifluoromethyl)-; 2,3-Difluoro-6-(trifluoromethyl)benzamide; 2,3-Difluoro-6-trifluoromethylbenzamide
- 2,3-difluoro6-trifluoromethylbenzamide
- 852-006-5
- Z2755951602
- 2,3-difluoro-6-(trifluoromethyl)benzamide
- DTXSID901028355
- LHA51726
- 149-F6
- NS00067254
- 186517-26-0
- DTXCID501513938
- MDL： MFCD32667949
- Inchi： 1S/C8H4F5NO/c9-4-2-1-3(8(11,12)13)5(6(4)10)7(14)15/h1-2H,(H2,14,15)
- InChI Key： GGCPJJFCTISPMQ-UHFFFAOYSA-N
- SMILES： C(N)(=O)C1=C(C(F)(F)F)C=CC(F)=C1F

Computed Properties

Exact Mass: 225.02130456Da
Monoisotopic Mass: 225.02130456Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.1Å²

2,3-Difluoro-6-trifluoromethylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D508450-10mg	2,3-Difluoro-6-trifluoromethylbenzamide	186517-26-0		10mg	$167.00	2023-05-18
TRC	D508450-25mg	2,3-Difluoro-6-trifluoromethylbenzamide	186517-26-0		25mg	$385.00	2023-05-18
TRC	D508450-100mg	2,3-Difluoro-6-trifluoromethylbenzamide	186517-26-0		100mg	$ 800.00	2023-09-07
Enamine	EN300-26623905-0.05g	2,3-difluoro-6-(trifluoromethyl)benzamide	186517-26-0	95%	0.05g	$245.0	2023-09-12
Enamine	EN300-26623905-0.1g	2,3-difluoro-6-(trifluoromethyl)benzamide	186517-26-0	95%	0.1g	$366.0	2023-09-12
Enamine	EN300-26623905-0.25g	2,3-difluoro-6-(trifluoromethyl)benzamide	186517-26-0	95%	0.25g	$524.0	2023-09-12
Enamine	EN300-26623905-0.5g	2,3-difluoro-6-(trifluoromethyl)benzamide	186517-26-0	95%	0.5g	$824.0	2023-09-12
Enamine	EN300-26623905-1.0g	2,3-difluoro-6-(trifluoromethyl)benzamide	186517-26-0	95%	1.0g	$1057.0	2023-07-09
Enamine	EN300-26623905-2.5g	2,3-difluoro-6-(trifluoromethyl)benzamide	186517-26-0	95%	2.5g	$2071.0	2023-09-12
Enamine	EN300-26623905-5.0g	2,3-difluoro-6-(trifluoromethyl)benzamide	186517-26-0	95%	5.0g	$3065.0	2023-07-09